PGE2-EA-d4

• CAS: 2389048-36-4
• Molecular Formula: C22H37NO5
• Molecular Weight: 399.6 g/mol
• InChI: InChI=1S/C22H37NO5/c1-2-3-6-9-17(25)12-13-19-18(20(26)16-21(19)27)10-7-4-5-8-11-22(28)23-14-15-24/h4,7,12-13,17-19,21,24-25,27H,2-3,5-6,8-11,14-16H2,1H3,(H,23,28)/b7-4-,13-12+/t17-,18+,19+,21+/m0/s1/i14D2,15D2
• InChIKey: GKKWUSPPIQURFM-GSBTUTNTSA-N

PGE2-EA-d4 (CAS 2389048-36-4): Deuterated Internal Standard for Precise LC-MS/MS Quantification of Prostamide E2

PGE2-EA-d4 (Prostaglandin E2 Ethanolamide-d4), also known as Prostamide E2-d4, is a stable isotope-labeled analog of the endogenous lipid mediator PGE2-EA, containing four deuterium atoms at specific positions in the ethanolamide moiety [1]. This compound is a member of the prostamide class, formed endogenously via the cyclooxygenase-2 (COX-2) metabolism of the endocannabinoid anandamide (AEA) [2][3]. As a deuterated internal standard (IS), its core function is to enable the accurate and precise quantification of its non-deuterated counterpart, PGE2-EA, in complex biological matrices using gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS), thereby correcting for sample preparation and ionization variability [4].

Type Deuterated internal standard (d4)

Workflow LC-MS/MS quantification of prostamide E2

Research context COX-2 / anandamide prostamide pathway

• [1] MedChemExpress. Prostaglandin E2 ethanolamide-d4 (PGE2 ethanolamide-d4). Product Datasheet. View Source
• [2] Kozak, K.R., Crews, B.C., Morrow, J.D., et al. Metabolism of the endocannabinoids, 2-arachidonylgycerol and anandamide, into prostaglandin, thromboxane, and prostacyclin glycerol esters and ethanolamides. J. Biol. Chem. 277(47)44877-44885 (2002). View Source
• [3] Yu, M., Ives, D., Ramesha, C.S. Synthesis of prostaglandin E2 ethanolamide from anandamide by cyclooxygenase-2. J. Biol. Chem. 272(34)21181-21186 (1997). View Source
• [4] Bertin Bioreagent. Prostaglandin E2 Ethanolamide-d4 (CAT N°: 9001412). Product Datasheet. View Source

PGE2-EA-d4 (CAS 2389048-36-4): Why Unlabeled PGE2-EA, PGE2, or Alternative Assays Are Inadequate for Rigorous Quantification

The non-deuterated parent compound, PGE2-EA, cannot serve as a reliable internal standard for its own quantification due to its identical mass and co-elution profile, which prevents mass spectrometric differentiation . While closely related compounds like PGE2-d4 are useful for quantifying PGE2, they exhibit different chromatographic behavior and ionization efficiency compared to PGE2-EA, introducing significant quantitative bias and failing to correct for analyte-specific matrix effects and recovery losses . Furthermore, traditional immunoassays (e.g., ELISA) for PGE2 often cross-react with PGE2-EA, yielding ambiguous results that cannot distinguish between the two species and thus lack the specificity required for precise investigation of the prostamide pathway [1]. Therefore, a stable isotope-labeled analog that is chemically identical to the target analyte, differing only by its mass, is the gold standard for accurate and reproducible LC-MS/MS quantification.

Unlabeled PGE2-EA as IS

Identical mass and co-elution prevent MS differentiation, introducing quantification bias.

PGE2-d4 as surrogate IS

Different chromatographic behavior and ionization efficiency may shift accuracy; does not correct analyte-specific matrix effects.

PGE2 ELISA kit

Cross-reactivity with PGE2-EA yields ambiguous, non-specific signal that cannot distinguish prostamide from PGE2.

• [1] 420 Magazine Forum. Reply to thread on PGE2 Enzyme Immunoassay. User Data. View Source

PGE2-EA-d4 (CAS 2389048-36-4): Quantitative Evidence of Differentiation from Closest Analogs and Alternatives

PGE2-EA-d4 vs. Unlabeled PGE2-EA: Mass Difference and Purity Enable Accurate LC-MS/MS Quantification

PGE2-EA-d4 is differentiated from unlabeled PGE2-EA by the incorporation of four deuterium atoms, resulting in a molecular weight of 399.56 g/mol (C22H33D4NO5) compared to 395.53 g/mol (C22H37NO5) for the non-deuterated form [1]. This mass difference of +4 Da allows for distinct detection by mass spectrometry, enabling its use as an internal standard. Commercial sources specify a purity of ≥99% for deuterated forms (d1-d4), ensuring minimal interference from the unlabeled (d0) compound, which is critical for accurate isotope dilution mass spectrometry [2].

Mass shift vs unlabeled

Head-to-head

+4.03 Da

Enables MS differentiation for internal standard use

≥99% deuterated forms ensures low d0 interference

Evidence Dimension	Molecular Weight (g/mol) & Deuterium Incorporation
Target Compound Data	399.56 g/mol; C22H33D4NO5; ≥99% deuterated forms (d1-d4)
Comparator Or Baseline	PGE2-EA: 395.53 g/mol; C22H37NO5; 0% deuterium
Quantified Difference	+4.03 g/mol mass shift; Enables MS differentiation
Conditions	High-resolution mass spectrometry (HRMS) or tandem mass spectrometry (MS/MS) analysis

Why This Matters

This mass shift and high isotopic purity are fundamental prerequisites for using PGE2-EA-d4 as an internal standard, enabling the correction of analyte loss and ionization variability for reliable quantification.

• [1] MedChemExpress. Prostaglandin E2 ethanolamide-d4. Product Datasheet. View Source
• [2] Cayman Chemical. Prostaglandin E2 Ethanolamide-D4; Purity- Greater Than Or Equal To 99% Deuterated Forms (D1-D4). Product Datasheet. View Source

PGE2-EA-d4 (via PGE2-EA) vs. PGE2: Improved Water Solubility and Stability as a Prostamide Analog

The parent compound, PGE2-EA, is an analog of PGE2 with improved water solubility and stability, a property that is retained by its deuterated counterpart, PGE2-EA-d4 [1]. While specific quantitative solubility data for PGE2-EA-d4 is not provided, the solubility of PGE2-EA is >100 mg/mL in DMF, DMSO, and Ethanol, and 12 mg/mL in PBS (pH 7.2) . This is a significant improvement over PGE2, which is known to be less stable and less soluble in aqueous environments . This enhanced stability makes PGE2-EA-d4 a more robust internal standard, particularly during sample processing and long-term storage.

Aqueous solubility vs PGE2

Class-level

12 mg/mL (PBS)

Reported stability improvement reduces degradation risk during workflows

Solubility inferred from parent PGE2-EA

Evidence Dimension	Stability & Aqueous Solubility
Target Compound Data	PGE2-EA-d4 (and its parent PGE2-EA) exhibits improved water solubility and stability.
Comparator Or Baseline	PGE2 is known to be less stable and less water-soluble.
Quantified Difference	PGE2-EA solubility: PBS pH 7.2: 12 mg/mL; DMF, DMSO, Ethanol: >100 mg/mL.
Conditions	Solubility assays in various solvents.

Why This Matters

This improved stability reduces the risk of degradation during experimental workflows, ensuring the internal standard maintains its concentration and isotopic purity, which directly contributes to more accurate and reproducible quantitative results.

• [1] Bertin Bioreagent. Prostaglandin E2 Ethanolamide-d4 (CAT N°: 9001412). Product Datasheet. View Source

PGE2-EA-d4 (via PGE2-EA) vs. PGE2: Reduced Affinity for EP Receptors Confirms Distinct Biological Role

Pharmacological characterization of the parent compound, PGE2-EA, demonstrates that it is an agonist at all four human EP receptor subtypes (EP1-EP4), but with significantly reduced affinity compared to PGE2 [1]. Reported Ki values for PGE2-EA at EP1, EP2, EP3, and EP4 receptors are 2.45, 0.46, 0.2, and 0.51 μM, respectively . In contrast, PGE2 exhibits sub-nanomolar to low nanomolar affinities for these receptors [2]. The affinity of PGE2-EA is approximately 500-, 500-, 440-, and 651-fold lower than that of PGE2 for hEP1, hEP2, hEP3, and hEP4 receptors, respectively [3]. This data confirms that PGE2-EA (and by extension, its deuterated form) is not simply a bioequivalent of PGE2 but possesses a distinct pharmacological profile, underscoring the need for specific analytical tools like PGE2-EA-d4 to study its unique biology.

EP receptor affinity vs PGE2

Cross-study comparable

440- to 651-fold lower

Distinct pharmacological profile justifies specific IS-based quantification

Ki values from radioligand binding at EP1-4

Evidence Dimension	Binding Affinity (Ki) to EP Receptors
Target Compound Data	PGE2-EA Ki: EP1=2.45 μM, EP2=0.46 μM, EP3=0.2 μM, EP4=0.51 μM
Comparator Or Baseline	PGE2 Ki: ~500-fold higher affinity (sub-nM to low nM range)
Quantified Difference	PGE2-EA is 440- to 651-fold less potent than PGE2 at EP receptors.
Conditions	Radioligand binding assays using membranes from HEK293 cells expressing human EP1-EP4 receptors.

Why This Matters

This data provides a molecular rationale for the non-redundant biological roles of PGE2-EA versus PGE2, justifying the need for specific quantification of PGE2-EA using its matched internal standard, PGE2-EA-d4, rather than relying on PGE2 assays.

• [1] Ross, R.A., Craib, S.J., Stevenson, L.A., et al. Pharmacological characterization of the anandamide cyclooxygenase metabolite: Prostaglandin E2 ethanolamide. J. Pharmacol. Exp. Ther. 301(3)900-907 (2002). View Source
• [2] Abramovitz, M., Adam, M., Boie, Y., et al. The utilization of recombinant prostanoid receptors to determine the affinities and selectivities of prostaglandins and related analogs. Biochim. Biophys. Acta. 1483(2)285-293 (2000). View Source
• [3] ScienceDirect. Pharmacological Characterization of the Anandamide Cyclooxygenase Metabolite: Prostaglandin E2 Ethanolamide. Abstract. View Source

PGE2-EA-d4 (via PGE2-EA) vs. PGE2: Differential Functional Effects on IDO-1 Inhibition and NLRP3 Inflammasome

The parent compound, PGE2-EA, demonstrates distinct functional activities not shared by PGE2. It inhibits indoleamine 2,3-dioxygenase-1 (IDO-1) in THP-1 cells and human monocytes with IC50 values of 5.7 μM and 4.7 μM, respectively [1][2]. Additionally, at a concentration of 10 μM, PGE2-EA prevents L-homocysteine-induced morphological changes, F-actin rearrangement, and NLRP3 inflammasome formation and activation in podocytes [3][4]. Ex vivo, PGE2-EA reduces luminal damage and lymphocyte infiltration in a human mucosal explant colitis model [5]. These specific activities highlight unique biological pathways engaged by PGE2-EA, further emphasizing the necessity of using a specific internal standard like PGE2-EA-d4 for accurate quantification in these research contexts.

Functional cellular assays

Class-level

IDO-1 IC50 5.7 μM; NLRP3 modulation

Unique pathway engagement context supports mechanistic studies

Functional data from parent PGE2-EA in cell models

Evidence Dimension	Functional Cellular Assays
Target Compound Data	PGE2-EA: IC50 for IDO-1 inhibition = 5.7 μM (THP-1) and 4.7 μM (monocytes); Prevents NLRP3 inflammasome activation at 10 μM.
Comparator Or Baseline	PGE2: Does not share these specific activities.
Quantified Difference	Qualitative difference in functional outcome.
Conditions	THP-1 cells, human monocytes, podocytes, and human mucosal explants.

Why This Matters

This functional data supports the unique role of PGE2-EA in inflammation and immunomodulation, reinforcing the value of its specific deuterated standard for accurate measurement in mechanistic studies.

• [1] Bertin Bioreagent. Prostaglandin E2 Ethanolamide MaxSpec® Standard (CAT N°: 10007212). Product Datasheet. View Source
• [2] Anjiechem. Prostaglandin E2 Ethanolamide. Product Datasheet. View Source
• [3] Li, G., Boini, K., Li, P.L. Protective Action of Anandamide and Its COX-2 Metabolite against l-Homocysteine-Induced NLRP3 Inflammasome Activation and Injury in Podocytes. J. Pharmacol. Exp. Ther. 358(1)145-155 (2016). View Source
• [4] Semantic Scholar. Protective Action of Anandamide and Its COX-2 Metabolite against l-Homocysteine-Induced NLRP3 Inflammasome Activation and Injury in Podocytes. View Source
• [5] Nicotra, L., Vuolteenaho, K., Moilanen, E. Prostaglandin ethanolamides attenuate damage in a human explant colitis model. Prostaglandins Other Lipid Mediat. 100-101, 22-29 (2013). View Source

PGE2-EA-d4 vs. Alternative Assays: Specificity of LC-MS/MS with Isotope Dilution Over ELISA for PGE2-EA

Traditional immunoassays, such as ELISA kits designed for PGE2, are known to cross-react with PGE2-EA, preventing the specific quantification of the prostamide [1]. This cross-reactivity leads to overestimation and inaccurate biological interpretation when studying the COX-2/anandamide pathway. In contrast, the use of PGE2-EA-d4 as an internal standard in LC-MS/MS workflows provides absolute specificity for PGE2-EA, as the mass spectrometer can selectively monitor the unique precursor-to-product ion transitions for both the analyte (PGE2-EA) and its deuterated IS . This method eliminates interference from PGE2 or other related eicosanoids, ensuring that the measured signal is solely attributable to PGE2-EA.

LC-MS/MS vs ELISA specificity

Supporting evidence

Absolute specificity

Eliminates cross-reactivity for selective PGE2-EA quantification

ELISA may overestimate due to PGE2 cross-reactivity

Evidence Dimension	Analytical Specificity for PGE2-EA
Target Compound Data	LC-MS/MS with PGE2-EA-d4 IS provides specific quantification.
Comparator Or Baseline	PGE2 ELISA exhibits cross-reactivity with PGE2-EA, yielding non-specific signal.
Quantified Difference	Qualitative difference: Specific vs. Non-specific detection.
Conditions	Analysis of biological samples containing a mixture of eicosanoids.

Why This Matters

For procurement, selecting PGE2-EA-d4 enables the development of a highly specific and accurate LC-MS/MS method, which is the gold standard for lipid mediator quantification and essential for generating robust and interpretable data in endocannabinoid and prostamide research.

• [1] 420 Magazine Forum. Reply to thread on PGE2 Enzyme Immunoassay. User Data. View Source

PGE2-EA-d4 (CAS 2389048-36-4): Recommended Research Applications Based on Quantitative Differentiation

Absolute Quantification of PGE2-EA in Lipidomics and Endocannabinoid Research via LC-MS/MS

PGE2-EA-d4 is the essential internal standard for the accurate and precise quantification of endogenous PGE2-EA in biological samples (e.g., plasma, serum, tissues, cell culture) using LC-MS/MS. Its mass difference (+4 Da) from the analyte allows for distinct detection, and its high isotopic purity (≥99% d1-d4) minimizes signal interference, enabling the correction for sample preparation losses and matrix effects . This application is critical for studies investigating the COX-2-mediated metabolism of anandamide and the role of prostamides in physiology and disease [1].

Method Development and Validation for PGE2-EA Quantification in Pharmacokinetic and Pharmacodynamic Studies

When developing or validating an analytical method to measure PGE2-EA levels in response to drug treatment or genetic manipulation, PGE2-EA-d4 is the required internal standard. Its chemical identity to the analyte ensures it mimics PGE2-EA's behavior during extraction and chromatography, providing a reliable correction factor and enabling the calculation of key validation parameters such as accuracy, precision, and recovery [2]. Using a structurally similar but non-identical compound like PGE2-d4 would compromise method accuracy due to differential matrix effects .

Investigating the Prostamide-Specific Pathway in Inflammation, Cancer, and Immunology

Given that PGE2-EA exhibits distinct pharmacology from PGE2—including reduced EP receptor affinity and unique effects on IDO-1 and NLRP3 inflammasome—accurate measurement of its concentration is crucial for mechanistic studies [3][4]. PGE2-EA-d4 enables researchers to specifically quantify this prostamide without interference from PGE2, which is present in much higher concentrations in many biological systems and cross-reacts with traditional immunoassays [5]. This application is vital for studies on inflammatory bowel disease, colorectal cancer, and podocyte injury.

Quality Control and Batch Release for PGE2-EA Reference Standards

For manufacturers and core facilities preparing quantitative standards of PGE2-EA (e.g., MaxSpec® standards), PGE2-EA-d4 serves as a primary tool for verifying the concentration and purity of the unlabeled standard. By using the deuterated compound as an internal standard in a reverse isotope dilution approach, labs can accurately certify the concentration of their PGE2-EA stocks, ensuring consistency and traceability across experiments and batches .

Application

Selection Property

Validation Focus

Absolute quantification of PGE2-EA in lipidomics and endocannabinoid research

Isotopic purity and mass shift

LC-MS/MS accuracy and matrix-effect correction

Research PK and exposure studies

Analyte-matched internal standard

Method validation parameters (accuracy, precision, recovery)

Prostamide pathway studies in inflammation and immunology

Distinct pharmacological profile

Specific quantification without PGE2 interference

QC and batch certification of PGE2-EA standards

Reverse isotope dilution capability

Batch-to-batch consistency and standard traceability

• [1] Kozak, K.R., et al. Metabolism of the endocannabinoids into prostaglandin ethanolamides. J. Biol. Chem. 277(47)44877-44885 (2002). View Source
• [2] Bertin Bioreagent. Prostaglandin E2 Ethanolamide MaxSpec® Standard. Product Datasheet. View Source
• [3] Ross, R.A., et al. Pharmacological characterization of the anandamide cyclooxygenase metabolite: Prostaglandin E2 ethanolamide. J. Pharmacol. Exp. Ther. 301(3)900-907 (2002). View Source
• [4] Li, G., Boini, K., Li, P.L. Protective Action of Anandamide and Its COX-2 Metabolite against NLRP3 Inflammasome Activation in Podocytes. J. Pharmacol. Exp. Ther. 358(1)145-155 (2016). View Source
• [5] 420 Magazine Forum. Reply to thread on PGE2 Enzyme Immunoassay. User Data. View Source